N-[2-(1-cyclohexen-1-yl)ethyl]-1-(methylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H26N2O3S/c1-21(19,20)17-11-5-8-14(12-17)15(18)16-10-9-13-6-3-2-4-7-13/h6,14H,2-5,7-12H2,1H3,(H,16,18)
• InChI Key: FCWAUVPRIJQZOR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C(=O)NCCC2=CCCCC2
• Molecular Formula: C15H26N2O3S
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives has been extensively studied. For instance, N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines have been synthesized as potential ligands for selective 5-HT7 receptor or as multifunctional agents for complex diseases treatment (Canale et al., 2016). Another study focused on synthesizing 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, showing significant anti-acetylcholinesterase activity, which suggests a method that could potentially be adapted for synthesizing N-[2-(1-cyclohexen-1-yl)ethyl]-1-(methylsulfonyl)-3-piperidinecarboxamide (Sugimoto et al., 1990).

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the interactions of this compound with biological targets. Studies on similar compounds, such as N'-(Aryl/alkylsulfonyl)-1-(phenylsulfonyl) piperidine-4-carbohydrazide derivatives, have been carried out to evaluate their acetylcholinesterase and butyrylcholinesterase enzyme inhibition activities through molecular docking, providing insights into the potential molecular interactions of this compound (Khalid et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving piperidine derivatives are varied and can lead to compounds with significant biological activity. For example, the synthesis and evaluation of N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of Glycine Transporter-1 highlight the chemical versatility of piperidine derivatives and their potential therapeutic uses (Cioffi et al., 2016).

Physical Properties Analysis

The physical properties of piperidine derivatives, such as solubility, melting point, and stability, are essential for their formulation and therapeutic application. While specific studies on this compound are not available, research on similar compounds provides valuable insights. For instance, the synthesis and antibacterial activity of N,N′-diaryl-2-aryl-6-hydroxy-6-methyl-4-oxocyclohexane-1,3-dicarboxamides discuss the importance of physical properties in the biological activity of cyclic compounds (Gein et al., 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, pH stability, and interaction with biological molecules, are critical for the compound's efficacy and safety profile. Studies on related compounds, such as the design and SAR of N-((1-(4-(propylsulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of glycine transporter-1, provide a foundation for understanding these aspects in this compound (Cioffi et al., 2013).